Cas no 174913-18-9 (1-Bromo-2,4-dichloro-3-methoxybenzene)

• Product Name: 1-Bromo-2,4-dichloro-3-methoxybenzene
• CAS No: 174913-18-9
• MF: C₇H₅BrCl₂O
• MW: 255.923999547958
• MDL: MFCD18447601
• CID: 1083461
• PubChem ID: 66954155
• Update Time: 2025-06-08

1-Bromo-2,4-dichloro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-dichloro-3-methoxybenzene
• 2.6-Dichlor-3-brom-1-methoxy-benzol
• 3-Brom-2,6-dichlor-anisol
• 3-bromo-2,6-dichloro-anisole
• AC1NAQO2
• Benzenamine, N-methyl-2,5-dinitro-N-nitroso-
• CTK2E6233
• Methyl-(2.5-dinitro-phenyl)-nitrosamin
• Methyl-(2.6-dichlor-3-brom-phenyl)-aether
• N-methyl-2,5-dinitro-N-nitroso-aniline
• DB-363393
• MFCD18447601
• SCHEMBL1223611
• 174913-18-9
• 1-Bromo-2,4-dichloro-3-methoxy-benzene
• AT18855
• Benzene, 1-bromo-2,4-dichloro-3-methoxy-
• AKOS022181426
• DTXSID201335127
• 3-Bromo-2,6-dichloroanisole
• AB91632
• CS-0195288

• MDL： MFCD18447601
• Inchi： 1S/C7H5BrCl2O/c1-11-7-5(9)3-2-4(8)6(7)10/h2-3H,1H3
• InChI Key： ANLVZYYGYBXMIX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)OC)Cl

Computed Properties

• Exact Mass: 253.89015
• Monoisotopic Mass: 253.89008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Additional information on 1-Bromo-2,4-dichloro-3-methoxybenzene

Introduction to 1-Bromo-2,4-dichloro-3-methoxybenzene (CAS No. 174913-18-9) and Its Emerging Applications in Chemical Biology

1-Bromo-2,4-dichloro-3-methoxybenzene, identified by its CAS number 174913-18-9, is a halogenated aromatic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework. This compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents. The presence of multiple reactive sites, including bromine and chlorine substituents, makes it a valuable scaffold for further functionalization, enabling the construction of complex chemical entities with tailored biological properties.

The bromine and chlorine atoms in 1-Bromo-2,4-dichloro-3-methoxybenzene contribute to its reactivity, allowing for a wide range of chemical transformations such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed couplings. These reactions are fundamental in medicinal chemistry, where the introduction of new functional groups can significantly alter the pharmacokinetic and pharmacodynamic profiles of drug candidates. The methoxy group at the third position adds another layer of reactivity, facilitating further modifications through etherification or demethylation processes.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their potential as building blocks for anticancer, antiviral, and anti-inflammatory agents. Studies have demonstrated that the electronic properties imparted by halogen substituents can modulate the binding affinity of small molecules to biological targets. For instance, the 1-Bromo-2,4-dichloro-3-methoxybenzene scaffold has been explored in the design of kinase inhibitors, where the halogen atoms enhance interactions with the active site residues in protein targets.

One notable application of 1-Bromo-2,4-dichloro-3-methoxybenzene is in the synthesis of substituted benzene derivatives that exhibit potent biological activity. Researchers have leveraged its structural features to develop compounds with inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The ability to introduce diverse substituents at specific positions on the benzene ring allows for fine-tuning of molecular properties, including solubility, bioavailability, and metabolic stability.

The compound's utility extends beyond pharmaceutical applications; it is also employed in materials science for the development of organic electronic materials. The halogenated aromatic system can influence charge transport properties, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have highlighted the role of 1-Bromo-2,4-dichloro-3-methoxybenzene as a precursor for high-performance electronic materials that require precise control over molecular architecture.

From a synthetic chemistry perspective, 1-Bromo-2,4-dichloro-3-methoxybenzene offers a unique platform for exploring novel synthetic methodologies. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated coupling reactions, have been particularly effective in modifying this scaffold. These reactions not only provide efficient access to substituted derivatives but also enable the construction of complex heterocyclic structures that are prevalent in biologically active compounds.

The growing interest in green chemistry has also influenced the use of 1-Bromo-2,4-dichloro-3-methoxybenzene as a starting material. Efforts have been made to develop catalytic systems that minimize waste and improve atom economy during synthesis. Such approaches align with the broader goals of sustainable chemistry and ensure that the production of halogenated aromatic compounds remains environmentally responsible.

In conclusion,1-Bromo-2,4-dichloro-3-methoxybenzene (CAS No. 174913-18-9) is a multifaceted compound with significant potential across multiple disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. Additionally,the compound's versatility makes it an attractive candidate for applications in materials science and sustainable chemistry, highlighting its broad utility and enduring relevance in modern chemical research.